Cas no 2421133-53-9 (ethyl 2-nitro-1H-imidazole-5-carboxylate)

Ethyl 2-nitro-1H-imidazole-5-carboxylate is a nitroimidazole derivative with significant applications in pharmaceutical and chemical synthesis. Its structure features a nitro group at the 2-position and an ester moiety at the 5-position of the imidazole ring, making it a versatile intermediate for the development of bioactive compounds. The nitro group enhances reactivity, facilitating further functionalization, while the ester group provides flexibility for derivatization. This compound is particularly valuable in the synthesis of antiparasitic and antimicrobial agents, owing to the nitroimidazole scaffold's electron-affinic properties. Its stability under controlled conditions and compatibility with various reaction conditions further underscore its utility in medicinal chemistry and industrial applications.

ethyl 2-nitro-1H-imidazole-5-carboxylate structure

2421133-53-9 structure

Product Name:ethyl 2-nitro-1H-imidazole-5-carboxylate

CAS No:2421133-53-9

MF:C₆H₇N₃O₄

MW:185.137480974197

MDL:MFCD34186686

CID:5640403

PubChem ID:53963726

Update Time:2025-05-26

ethyl 2-nitro-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL7554972
- 2421133-53-9
- EN300-28257663
- ethyl 2-nitro-1H-imidazole-5-carboxylate
- 1H-Imidazole-5-carboxylic acid, 2-nitro-, ethyl ester
- MDL： MFCD34186686
- Inchi： 1S/C6H7N3O4/c1-2-13-5(10)4-3-7-6(8-4)9(11)12/h3H,2H2,1H3,(H,7,8)
- InChI Key： JMSJAPVDMIPABT-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CN=C([N+](=O)[O-])N1)=O

Computed Properties

Exact Mass: 185.04365571g/mol
Monoisotopic Mass: 185.04365571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 1.455±0.06 g/cm3(Predicted)
Boiling Point: 408.1±37.0 °C(Predicted)
pka: 6.38±0.10(Predicted)

ethyl 2-nitro-1H-imidazole-5-carboxylate Pricemore >>

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